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Compound of Interest

Compound Name: Tetrahydrocannabivarin Acetate

Cat. No.: B10854061

Technical Guide: Tetrahydrocannabivarin
Acetate (THCV-O-Acetate)

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific research specifically on Tetrahydrocannabivarin Acetate (THCV-O-
Acetate) is limited. The majority of the available data pertains to its parent compound,
Tetrahydrocannabivarin (THCV). This guide synthesizes the known information on THCV-O-
Acetate and extrapolates potential characteristics and experimental considerations from the
extensive research on THCV. The acetylation of THCV may alter its physicochemical
properties, pharmacokinetics, and pharmacodynamics. All information derived from THCV is
presented as a foundational reference for directing future research on THCV-O-Acetate.

Core Compound Identification

The fundamental chemical identifiers for Tetrahydrocannabivarin Acetate are crucial for
regulatory compliance, procurement, and experimental documentation. Two primary isomers
are recognized, differing by the position of a double bond in the cyclohexene ring.
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A°-Tetrahydrocannabivarin

A8-Tetrahydrocannabivarin

Property
Acetate Acetate
Not explicitly found; often
CAS Number 885123-57-9[1][2] grouped with A°-THCV-O-

Acetate

Molecular Formula

C21H2803[1][3][4]

C21H2803[4]

Molecular Weight

328.45 g/mol [3]

328.5 g/mol [4]

Synonyms

1-acetyl-A°-THCV, A°-THCV
Acetate, THCV Acetate[1]

AB-THCV Acetate, A3-THV
Acetate[4]

Physicochemical Properties

While specific experimental data for THCV-O-Acetate is not widely available, its properties can

be inferred from its chemical structure and data from suppliers.

Property Value | Description Source
Typically 295% as an analytical

Purity ypicaly Y [1][2]
reference standard.
Commonly supplied as a

) solution in acetonitrile,

Formulation ) ) N ) [1114]
sometimes with stabilizers like
DIPEA and ascorbic acid.

- Soluble in organic solvents
Solubility [2][4]

such as acetonitrile.

Experimental Protocols

Detailed experimental protocols for THCV-O-Acetate are not published in peer-reviewed

literature. However, methodologies used for the analysis and synthesis of THCV and other

cannabinoid acetates can be adapted.

Synthesis of Tetrahydrocannabivarin Acetate
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The synthesis of THCV-O-Acetate would logically follow the acetylation of THCV. A general
procedure, adapted from the synthesis of other cannabinoid acetates, is outlined below.

Objective: To acetylate the hydroxyl group of Tetrahydrocannabivarin (THCV) to yield
Tetrahydrocannabivarin Acetate.

Materials:

Tetrahydrocannabivarin (THCV)

o Acetic anhydride

e Aninert solvent (e.g., toluene, dichloromethane)

e Abasic catalyst (e.g., pyridine or a solid base)

e Sodium bicarbonate solution (5%)

 Brine solution

e Anhydrous magnesium sulfate

e Rotary evaporator

o Chromatography supplies (silica gel, appropriate solvent system)
Procedure:

e Dissolve THCV in an excess of the inert solvent in a round-bottom flask.
e Add a molar excess of acetic anhydride to the solution.

o Add the basic catalyst to the reaction mixture.

« Stir the reaction at room temperature and monitor its progress using Thin Layer
Chromatography (TLC).

e Upon completion, quench the reaction by slowly adding the sodium bicarbonate solution.
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» Transfer the mixture to a separatory funnel and wash sequentially with sodium bicarbonate
solution and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator.

 Purify the crude product via column chromatography on silica gel to isolate pure
Tetrahydrocannabivarin Acetate.

Analytical Methods for Quantification

High-performance liquid chromatography (HPLC) is a standard method for the analysis and
quantification of cannabinoids and their derivatives.[2]

Instrumentation:

e HPLC system with a UV or Diode Array Detector (DAD).
e C18 reverse-phase column.

Mobile Phase:

o A gradient of acetonitrile and water, both containing a small percentage of formic acid (e.g.,
0.1%) to improve peak shape.

Procedure:

Prepare a standard stock solution of THCV-O-Acetate of known concentration.

o Create a series of calibration standards by diluting the stock solution.

o Prepare the sample for analysis by dissolving it in the mobile phase and filtering it.
* Inject the standards and sample onto the HPLC system.

» Monitor the elution at a specific wavelength (e.g., 228 nm or 275 nm).

e Construct a calibration curve from the peak areas of the standards.
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e Quantify the amount of THCV-O-Acetate in the sample by comparing its peak area to the

calibration curve.

Potential Sighaling Pathways (Inferred from THCV)

The pharmacological activity of THCV-O-Acetate has not been characterized. However, its

structural similarity to THCV suggests that it may interact with similar biological targets after

potential in-vivo deacetylation. THCV is known to be a neutral antagonist of the cannabinoid

type 1 (CB1) receptor and a partial agonist of the cannabinoid type 2 (CB2) receptor.[5][6] It

also interacts with other receptors, including 5-HT1A receptors.[4]

Below are diagrams illustrating the established signaling pathway of THCV and a hypothetical

experimental workflow for investigating THCV-O-Acetate.
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Caption: Inferred signaling pathways of THCV, the parent compound of THCV-O-Acetate.
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Caption: Proposed experimental workflow for the investigation of THCV-O-Acetate.
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Future Research Directions

The lack of specific data on Tetrahydrocannabivarin Acetate presents a clear opportunity for
novel research. Key areas for investigation include:

o Pharmacokinetic Profiling: Determining the absorption, distribution, metabolism, and
excretion of THCV-O-Acetate, including whether it acts as a prodrug to THCV.

e Pharmacodynamic Studies: Characterizing the binding affinities and functional activities of
THCV-O-Acetate at cannabinoid receptors and other potential targets.

¢ In Vivo Efficacy: Evaluating the therapeutic potential of THCV-O-Acetate in animal models of
metabolic disorders, neurological conditions, and inflammation, based on the known effects
of THCV.

o Toxicological Assessment: Establishing the safety profile of THCV-O-Acetate through
comprehensive toxicology studies.

This technical guide provides a starting point for researchers and professionals interested in
Tetrahydrocannabivarin Acetate. As new research emerges, this document should be
updated to reflect the growing body of knowledge on this novel cannabinoid derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["Tetrahydrocannabivarin Acetate” CAS number and
molecular formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10854061#tetrahydrocannabivarin-acetate-cas-
number-and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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